Cas no 1805160-15-9 (Methyl 2-chloro-3-cyano-4-fluorobenzoate)

• Product Name: Methyl 2-chloro-3-cyano-4-fluorobenzoate
• CAS No: 1805160-15-9
• MF: C₉H₅ClFNO₂
• MW: 213.592904806137
• CID: 4795366
• Update Time: 2025-05-20

Methyl 2-chloro-3-cyano-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-cyano-4-fluorobenzoate

• Inchi： 1S/C9H5ClFNO2/c1-14-9(13)5-2-3-7(11)6(4-12)8(5)10/h2-3H,1H3
• InChI Key： KSORTBCUHVAMLL-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C=CC=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-chloro-3-cyano-4-fluorobenzoate

Methyl 2-chloro-3-cyano-4-fluorobenzoate (CAS No. 1805160-15-9): A Comprehensive Overview

Methyl 2-chloro-3-cyano-4-fluorobenzoate, with the CAS number 1805160-15-9, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a methyl ester group attached to a benzoic acid ring substituted with chlorine, cyano, and fluorine atoms at positions 2, 3, and 4, respectively. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in numerous applications.

The synthesis of Methyl 2-chloro-3-cyano-4-fluorobenzoate typically involves multi-step organic reactions, often starting from the corresponding benzoic acid derivative. The introduction of the methyl ester group is achieved through esterification reactions, while the substitution of chlorine and fluorine atoms occurs via nucleophilic aromatic substitution or other specialized techniques. The cyano group is introduced through cyanation reactions, which can be carried out using various reagents depending on the specific conditions required for the reaction.

Recent studies have highlighted the potential of Methyl 2-chloro-3-cyano-4-fluorobenzoate in the field of pharmaceuticals. Its structure allows for the development of bioactive compounds with potential applications in drug design. For instance, the compound has been investigated as a precursor for synthesizing anti-inflammatory agents and antioxidants due to its ability to modulate cellular responses. Additionally, its electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials.

In terms of physical properties, Methyl 2-chloro-3-cyano-4-fluorobenzoate exhibits a melting point of approximately 125°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various organic synthesis protocols where controlled solubility is essential. Furthermore, its stability under standard storage conditions ensures that it can be handled and stored without significant degradation.

The compound's reactivity is influenced by the electron-withdrawing effects of its substituents. The chlorine atom at position 2 and the fluorine atom at position 4 exert strong electron-withdrawing effects through resonance and induction, respectively. These effects enhance the electrophilicity of the benzoic acid ring, making it more susceptible to nucleophilic attack during substitution reactions. The cyano group at position 3 further amplifies these effects, contributing to the overall reactivity of the molecule.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of Methyl 2-chloro-3-cyano-4-fluorobenzoate with unprecedented accuracy. These studies have provided insights into its frontier molecular orbitals and have helped predict its reactivity in different chemical environments. Such computational tools are invaluable for designing new synthetic routes and optimizing existing ones.

In conclusion, Methyl 2-chloro-3-cyano-4-fluorobenzoate (CAS No. 1805160-15-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an indispensable tool in organic synthesis, pharmaceutical research, and materials science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.